![molecular formula C16H21NO4 B5650372 7-methoxy-N-(tetrahydro-2H-pyran-4-yl)chromane-3-carboxamide](/img/structure/B5650372.png)
7-methoxy-N-(tetrahydro-2H-pyran-4-yl)chromane-3-carboxamide
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Overview
Description
This compound belongs to the chromane and pyran chemical families, known for their presence in numerous biologically active molecules. The structural motif combines a chromane backbone with a methoxy group and a tetrahydro-2H-pyran-4-yl substituent, suggesting a complex synthesis and a variety of chemical behaviors and properties.
Synthesis Analysis
The synthesis of related compounds typically involves multiple steps, including esterification, amidation, and intramolecular reactions. For instance, practical methods have been developed for synthesizing orally active CCR5 antagonists by employing esterification of specific bromo compounds followed by Suzuki−Miyaura reactions and hydrolysis (Ikemoto et al., 2005). While this process does not directly describe the synthesis of 7-methoxy-N-(tetrahydro-2H-pyran-4-yl)chromane-3-carboxamide, it provides a foundation for understanding the complex synthetic routes required for similar compounds.
Molecular Structure Analysis
Molecular structure analysis, including X-ray crystallography, provides insights into the compound's conformation and intermolecular interactions. For example, studies on similar chromene derivatives have revealed specific crystallization patterns and hydrogen bonding, suggesting similar structural considerations could apply to the compound of interest (Reis et al., 2013).
Chemical Reactions and Properties
Chromane and pyran derivatives participate in a variety of chemical reactions, often influenced by their functional groups. For instance, reactions with iodine or ligation with metals like Ru(II), Cu(I), and Hg(II) have been explored for similar compounds, indicating potential reactivity paths for this compound (Singh et al., 2001).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and stability, are crucial for understanding the compound's behavior in various conditions. These properties are typically determined experimentally and are influenced by the molecular structure and functional groups present.
Chemical Properties Analysis
Chemical properties, including acidity/basicity, electrophilic/nucleophilic regions, and potential for forming hydrogen bonds or other intermolecular interactions, can be inferred from the structure. Detailed computational and spectroscopic analyses, such as DFT calculations and NMR spectroscopy, provide insights into these properties for related compounds (Viji et al., 2020).
properties
IUPAC Name |
7-methoxy-N-(oxan-4-yl)-3,4-dihydro-2H-chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO4/c1-19-14-3-2-11-8-12(10-21-15(11)9-14)16(18)17-13-4-6-20-7-5-13/h2-3,9,12-13H,4-8,10H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAXXXHKXKDVAGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CC(CO2)C(=O)NC3CCOCC3)C=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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